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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylcyclohexanone (C₈H₁₄O) is a cyclic ketone of interest in various fields, including

organic synthesis and as a potential intermediate in pharmaceutical manufacturing.[1][2] A

thorough understanding of its thermodynamic properties is crucial for process design, safety

assessments, and predicting its behavior in different chemical environments. This technical

guide provides a comprehensive overview of the key thermodynamic properties of 2-
Ethylcyclohexanone, detailed experimental protocols for their determination, and a logical

workflow for these experimental procedures.

Core Thermodynamic Properties
The fundamental thermodynamic properties of 2-Ethylcyclohexanone are summarized below.

These values have been compiled from various reputable sources and provide a baseline for

its physical and chemical behavior.

Physicochemical and Thermodynamic Data
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Property Value Unit Source(s)

Molecular Formula C₈H₁₄O - [3][4][5]

Molecular Weight 126.199 g/mol [6]

CAS Number 4423-94-3 - [3][4][5]

Boiling Point 67 °C at 13 Torr - [7]

Melting Point 110-112 °C [7]

Density 0.9224 at 16 °C g/cm³ [7]

Flash Point 58.5 °C [7]

Vapor Pressure
0.7 ± 0.4 at 25 °C

(Predicted)
mmHg [7]

Enthalpy and Entropy Data
Property Value Unit Source(s)

Enthalpy of

Vaporization (ΔvapH°)

Data available over a

range of temperatures
kJ/mol [8]

Enthalpy of Formation

(Gas) (ΔfH°gas)
Data available kJ/mol [8]

Enthalpy of Formation

(Liquid)
Data available kJ/mol [8]

Ideal Gas Heat

Capacity (Cp,gas)

Data available over a

range of temperatures
J/mol·K [8]

Entropy (Ideal Gas)

Data available over a

range of temperatures

and pressures

J/mol·K [8]

Experimental Protocols
Accurate determination of thermodynamic properties requires rigorous experimental

procedures. The following sections detail the methodologies for measuring key parameters of
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2-Ethylcyclohexanone.

Determination of Boiling Point
The boiling point of 2-Ethylcyclohexanone can be determined using the capillary method or

by distillation.

a) Capillary Method:

Sample Preparation: A small amount of 2-Ethylcyclohexanone is placed in a melting point

capillary tube, which is then attached to a thermometer.

Apparatus Setup: The thermometer and capillary tube assembly are immersed in a heating

bath (e.g., silicone oil) within a Thiele tube or a similar apparatus.

Heating: The heating bath is gradually heated.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges

from the capillary tube is noted.

Cooling and Measurement: The heat source is removed, and the temperature at which the

liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

b) Distillation Method:

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a thermometer.

Sample and Heating: The round-bottom flask is charged with 2-Ethylcyclohexanone and a

few boiling chips. The flask is then heated gently.

Equilibrium and Measurement: The temperature is recorded when the vapor condensation

front is stable on the thermometer bulb. This temperature represents the boiling point at the

ambient atmospheric pressure.

Determination of Heat Capacity (Calorimetry)
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Adiabatic calorimetry is a precise method for determining the heat capacity of liquid 2-
Ethylcyclohexanone.

Calorimeter Preparation: A known mass of 2-Ethylcyclohexanone is placed in a sealed

calorimetric vessel. The vessel is equipped with a precision thermometer and a heater.

Adiabatic Shielding: The calorimetric vessel is enclosed in an adiabatic shield, which is

heated independently to maintain its temperature as close as possible to the vessel's

temperature, minimizing heat loss.

Heating and Measurement: A precisely measured amount of electrical energy is supplied to

the heater in the vessel, causing a small increase in the temperature of the sample.

Calculation: The heat capacity (Cp) is calculated from the electrical energy supplied (Q), the

mass of the sample (m), and the resulting temperature change (ΔT) using the formula: Cp =

Q / (m * ΔT)

Determination of Enthalpy of Vaporization (ΔvapH)
The enthalpy of vaporization can be determined from vapor pressure measurements at

different temperatures using the Clausius-Clapeyron equation.

Vapor Pressure Measurement: The vapor pressure of 2-Ethylcyclohexanone is measured

at various temperatures using an isoteniscope or a static vapor pressure apparatus.

Data Analysis: A plot of the natural logarithm of vapor pressure (ln P) versus the inverse of

the absolute temperature (1/T) is generated.

Calculation: The slope of the resulting line is equal to -ΔvapH/R, where R is the ideal gas

constant. From this, the enthalpy of vaporization can be calculated.

Determination of Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of 2-Ethylcyclohexanone can be determined by

combustion calorimetry.

Sample Preparation: A precisely weighed sample of 2-Ethylcyclohexanone is placed in a

crucible inside a bomb calorimeter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/product/b1346015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combustion: The bomb is filled with high-pressure oxygen and the sample is ignited.

Temperature Measurement: The temperature change of the surrounding water bath is

meticulously recorded.

Calculation: The heat of combustion is calculated from the temperature change and the heat

capacity of the calorimeter. The standard enthalpy of formation is then derived from the heat

of combustion using Hess's Law, taking into account the standard enthalpies of formation of

the combustion products (CO₂ and H₂O).

Experimental Workflow
The logical progression for the experimental determination of the thermodynamic properties of

2-Ethylcyclohexanone is outlined in the following diagram. This workflow ensures that

foundational properties are determined first, which can then be used in the calculation of other

thermodynamic parameters.

Sample Preparation

Fundamental Physical Properties Calorimetric Measurements

Derived Thermodynamic Properties

Purification of 2-Ethylcyclohexanone
(e.g., Distillation)

Purity Analysis
(e.g., GC-MS, NMR)

Boiling Point Determination Density Measurement Vapor Pressure Measurement Heat Capacity (Cp)
Measurement

Enthalpy of Formation (ΔfH°)
(Combustion Calorimetry)

Enthalpy of Vaporization (ΔvapH)
(from Vapor Pressure Data)

Entropy Calculation
(from Heat Capacity Data)
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Click to download full resolution via product page

Caption: Experimental workflow for determining thermodynamic properties.

This in-depth guide provides a solid foundation for researchers and professionals working with

2-Ethylcyclohexanone. The tabulated data, detailed experimental protocols, and logical

workflow are intended to facilitate accurate and reproducible research and development

activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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